Cas no 92385-43-8 (Ethyl 3-dimethylamino-2-formylacrylate)

• Product Name: Ethyl 3-dimethylamino-2-formylacrylate
• CAS No: 92385-43-8
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.19372
• MDL: MFCD11045557
• CID: 61565
• PubChem ID: 13411348

Ethyl 3-dimethylamino-2-formylacrylate Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)-2-formylacrylate
• 3-(Dimethylamino)-2-formyl-2-propenoic acid ethyl ester
• 2-CHLOROPHENOTHIAZINE
• 2-Propenoic acid, 3-(dimethylamino)-2-formyl-, ethyl ester
• ethyl 3-(dimethylamino)-2-formylprop-2-enoate
• ETHYL 3-DIMETHYLAMINO-2-FORMYLACRYLATE
• SCHEMBL2558009
• AKOS006306335
• BWSIQAALZBOBQJ-FNORWQNLSA-N
• 92385-43-8
• Ethyl3-(dimethylamino)-2-formylacrylate
• ethyl (E)-3-(dimethylamino)-2-formylacrylate
• ETHYL 3-N,N-DIMETHYLAMINO-2-FORMYLACRYLATE
• ethyl (E)-3-(dimethylamino)-2-formylprop-2-enoate
• A860097

• MDL： MFCD11045557
• InChIKey： BWSIQAALZBOBQJ-FNORWQNLSA-N
• Inchi： 1S/C8H13NO3/c1-4-12-8(11)7(6-10)5-9(2)3/h5-6H,4H2,1-3H3
• SMILES： CCOC(=O)/C(=C/N(C)C)/C=O

Computed Properties

• Exact Mass: 171.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 0.19390
• PSA: 46.61000
• Refractive Index: 1.464
• Boiling Point: 187.3±13.0 °C at 760 mmHg
• Melting Point: 149-150 ºC
• Vapor Pressure: 0.9±0.3 mmHg at 25°C
• Flash Point: 67.1±19.8 °C
• Density: 1.056

Ethyl 3-dimethylamino-2-formylacrylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 3-dimethylamino-2-formylacrylate Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%